molecular formula C13H12N2O2 B6367446 2-Hydroxy-3-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95% CAS No. 1261973-70-9

2-Hydroxy-3-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95%

Cat. No. B6367446
CAS RN: 1261973-70-9
M. Wt: 228.25 g/mol
InChI Key: CJPZNFDBLKWXJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydroxy-3-[3-(N-methylaminocarbonyl)phenyl]pyridine, or 2-HMP, is a chemical compound with a wide range of applications in scientific research. It is a white crystalline solid that is soluble in water and organic solvents. It is used in laboratories as a reagent and in organic synthesis. 2-HMP is also used as a starting material in the synthesis of various compounds, including pharmaceuticals and other organic compounds.

Mechanism of Action

The mechanism of action of 2-HMP is not fully understood. It is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 and β-glucosidase. It is also believed to act as an inhibitor of certain proteins, such as cyclooxygenase and lipoxygenase. Additionally, it is believed to act as an activator of certain enzymes, such as tyrosinase and chymotrypsin.
Biochemical and Physiological Effects
2-HMP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and yeast. It has also been shown to inhibit the growth of cancer cells. Additionally, it has been shown to have anti-inflammatory and analgesic effects. Furthermore, it has been shown to have antioxidant effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-HMP in laboratory experiments is its availability. It is relatively inexpensive and easy to obtain. Additionally, it is relatively stable and has a long shelf life. The main limitation of using 2-HMP in laboratory experiments is its toxicity. It is known to be toxic in high concentrations and can cause irritation to the skin and eyes.

Future Directions

The potential future applications of 2-HMP are vast. It could be used in the development of new drugs, such as antibiotics and antifungals. Additionally, it could be used in the synthesis of polymers, such as polyurethanes and polyesters. Furthermore, it could be used in the synthesis of dyes and pigments. Finally, it could be used in the synthesis of compounds for use in the medical field, such as anti-cancer agents.

Synthesis Methods

2-HMP is synthesized through a process known as the Vilsmeier-Haack reaction. This reaction involves the reaction of an amine, such as N-methyl-2-pyrrolidone, with a formylating agent, such as formaldehyde, in the presence of a strong acid, such as sulfuric acid. The reaction produces a formamide, which can then be hydrolyzed to form 2-HMP.

Scientific Research Applications

2-HMP has a wide range of applications in scientific research. It is used in the synthesis of various compounds, including pharmaceuticals and other organic compounds. It is also used in the synthesis of polymers, such as polyurethanes and polyesters. Additionally, it is used in the synthesis of dyes and pigments. Furthermore, 2-HMP is used in the synthesis of drugs, such as antifungal and anti-inflammatory agents.

properties

IUPAC Name

N-methyl-3-(2-oxo-1H-pyridin-3-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12N2O2/c1-14-12(16)10-5-2-4-9(8-10)11-6-3-7-15-13(11)17/h2-8H,1H3,(H,14,16)(H,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CJPZNFDBLKWXJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)C1=CC=CC(=C1)C2=CC=CNC2=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70682913
Record name N-Methyl-3-(2-oxo-1,2-dihydropyridin-3-yl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70682913
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1261973-70-9
Record name N-Methyl-3-(2-oxo-1,2-dihydropyridin-3-yl)benzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70682913
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.